Cas no 2055842-00-5 (1-(oxetan-3-yl)ethan-1-amine hydrochloride)

• Product Name: 1-(oxetan-3-yl)ethan-1-amine hydrochloride
• CAS No: 2055842-00-5
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• CID: 5163188
• Update Time: 2026-03-04

1-(oxetan-3-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(oxetan-3-yl)ethan-1-amine hydrochloride
• 3-Oxetanemethanamine, α-methyl-, hydrochloride (1:1)

• Inchi： 1S/C5H11NO.ClH/c1-4(6)5-2-7-3-5;/h4-5H,2-3,6H2,1H3;1H
• InChI Key： YEUAWPRZTGNTRH-UHFFFAOYSA-N
• SMILES： C(C1COC1)(N)C.[H]Cl

Additional information on 1-(oxetan-3-yl)ethan-1-amine hydrochloride

Comprehensive Guide to 1-(Oxetan-3-yl)ethan-1-amine Hydrochloride (CAS 2055842-00-5): Properties, Applications, and Market Insights

1-(Oxetan-3-yl)ethan-1-amine hydrochloride (CAS 2055842-00-5) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This oxetane-containing amine derivative combines the stability of an oxetane ring with the reactivity of an amine group, making it valuable for drug discovery and material science applications. The hydrochloride salt form enhances its solubility and handling characteristics, particularly important for laboratory and industrial use.

The molecular structure of 1-(oxetan-3-yl)ethylamine hydrochloride features an oxetane ring (a four-membered cyclic ether) at the 3-position of an ethylamine backbone. This oxetane amine compound demonstrates interesting physicochemical properties, including moderate water solubility (enhanced by the hydrochloride salt) and stability under various pH conditions. Researchers particularly value its balanced lipophilicity profile, which makes it attractive for medicinal chemistry applications where membrane permeability is crucial.

In pharmaceutical research, 1-(oxetan-3-yl)ethan-1-amine HCl serves as a versatile building block for drug discovery. The oxetane moiety is increasingly popular in modern medicinal chemistry as a bioisostere for carbonyl groups or as a saturated heterocycle that can improve metabolic stability. Current studies explore its potential in developing small molecule therapeutics targeting neurological disorders, inflammation, and metabolic diseases. The compound's ability to modulate physicochemical properties of drug candidates makes it particularly valuable in lead optimization stages.

The synthesis of CAS 2055842-00-5 typically involves multi-step organic transformations starting from commercially available oxetane precursors. Key steps often include protection/deprotection strategies for the amine group and final hydrochloride salt formation. Process chemists have developed several optimized routes to produce this oxetane derivative with high purity (>98% by HPLC) and good yields, making it increasingly available for research purposes at various scales.

Material science applications of 1-(oxetan-3-yl)ethylamine hydrochloride are emerging, particularly in the development of specialty polymers and coatings. The oxetane ring can participate in cationic polymerization reactions, while the amine functionality allows for crosslinking or further chemical modifications. Researchers are investigating its potential in creating advanced functional materials with tailored properties for electronics, adhesives, and surface modification technologies.

Analytical characterization of 1-(oxetan-3-yl)ethan-1-amine HCl typically includes NMR spectroscopy (¹H and ¹³C), mass spectrometry, and HPLC purity analysis. The compound shows characteristic signals in NMR, with the oxetane protons appearing as distinct multiplets between 4.5-4.8 ppm and the methyl group as a doublet near 1.3 ppm. These analytical signatures are crucial for quality control and compound identification in research settings.

Safety and handling of CAS 2055842-00-5 require standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment (gloves, safety glasses) should be used when handling the compound. The hydrochloride salt form reduces volatility compared to the free base, but good ventilation is still recommended during weighing and transfer operations. Material Safety Data Sheets (MSDS) should always be consulted before working with this chemical.

The market for oxetane-containing building blocks like 1-(oxetan-3-yl)ethan-1-amine hydrochloride has grown steadily, driven by increasing demand from pharmaceutical and specialty chemical sectors. Several fine chemical suppliers now offer this compound at research and development quantities, with prices varying based on purity and scale. The growing interest in saturated heterocycles for drug discovery suggests continued expansion of applications for this chemical scaffold.

Recent patent literature reveals increasing incorporation of 1-(oxetan-3-yl)ethylamine derivatives in novel therapeutic agents, particularly in kinase inhibitors and GPCR modulators. This trend reflects the pharmaceutical industry's focus on improving drug-like properties through strategic incorporation of saturated heterocycles. The compound's versatility allows for diverse structural modifications, enabling medicinal chemists to fine-tune molecular properties during lead optimization.

Environmental and regulatory aspects of 1-(oxetan-3-yl)ethan-1-amine hydrochloride are generally favorable for research and industrial use. The compound is not currently listed on major chemical control inventories, though users should verify local regulations before large-scale applications. Its environmental persistence and ecotoxicity appear moderate based on structural analogs, but specific studies would be needed for comprehensive assessment.

Future research directions for CAS 2055842-00-5 may explore its potential in asymmetric synthesis (as a chiral amine building block), further medicinal chemistry applications, and expanded material science uses. The growing toolbox of synthetic methods for oxetane functionalization continues to open new possibilities for this interesting chemical scaffold. Researchers are particularly interested in developing more efficient synthetic routes and exploring novel derivatives with enhanced properties.

For scientists working with 1-(oxetan-3-yl)ethylamine hydrochloride, proper storage conditions are essential for maintaining compound integrity. The material should be kept in a cool, dry place (typically 2-8°C for long-term storage) in tightly sealed containers protected from moisture. Under these conditions, the compound demonstrates excellent stability, with shelf lives typically exceeding two years when properly stored.

The analytical and purification techniques for 1-(oxetan-3-yl)ethan-1-amine HCl follow standard protocols for amine hydrochloride salts. Reverse-phase HPLC with UV detection is commonly employed for purity assessment, while recrystallization from appropriate solvent systems (often alcohol/ether mixtures) can achieve high purity material. These standard procedures make the compound accessible to researchers across different laboratory settings.

In summary, 1-(oxetan-3-yl)ethan-1-amine hydrochloride (CAS 2055842-00-5) represents a valuable chemical building block with growing importance in pharmaceutical and materials research. Its unique combination of an oxetane ring and amine functionality offers diverse opportunities for molecular design and property modulation. As research into saturated heterocyclic compounds continues to expand, this compound is likely to find even broader applications in drug discovery and specialty chemical development.